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Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of 5-Chloropentanal (CAS No: 20074-80-0). Due to a lack of experimentally
determined thermochemical data in publicly available literature, this document also details the
standard experimental and computational methodologies that are applied to determine such
properties for chlorinated aldehydes. This guide is intended to serve as a foundational resource
for researchers, scientists, and professionals in drug development who are working with or
have an interest in 5-Chloropentanal and similar halogenated organic compounds.

Introduction

5-Chloropentanal, with the chemical formula C5H9CIO, is a chlorinated aliphatic aldehyde.[1]
[2] Its bifunctional nature, possessing both a reactive aldehyde group and a chlorinated alkyl
chain, makes it a versatile intermediate in organic synthesis.[3] It is utilized in the preparation of
a variety of compounds, including pesticides, dyes, and pharmaceutical intermediates.[1][2]
Notably, it serves as a building block in the synthesis of bioactive molecules, with applications
in the development of anti-tumor and antiviral drugs.[1]
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A thorough understanding of the thermochemical properties of a compound, such as its
enthalpy of formation, entropy, and heat capacity, is critical for process design, safety analysis,
and understanding its reactivity and stability. However, specific experimental thermochemical
data for 5-Chloropentanal is not readily available. This guide collates the existing physical
data and outlines the established protocols for determining the thermochemical characteristics
of similar molecules.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Chloropentanal is presented in Table 1.
This data is compiled from various chemical databases and supplier information.

Table 1. Physicochemical Properties of 5-Chloropentanal
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Property Value Source(s)
Identifiers

CAS Number 20074-80-0 [4]

IUPAC Name 5-chloropentanal [4]

5-Chlorovaleraldehyde,
Synonyms [1]
pentanal, 5-chloro-

Molecular Formula C5H9CIO [4]

Molecular Weight 120.58 g/mol [4]

Physical Properties

Appearance Colorless to light yellow liquid [5]
Boiling Point 172 °C at 760 mmHg [1]
Density 1.006 g/cm3 [1]
Flash Point 67 °C [1]
Refractive Index 1.419 [1]
Vapor Pressure 1.36 mmHg at 25°C [1]

Solubility & Storage

Soluble in polar aprotic
Solubility solvents (e.g., ethyl acetate, [6]

dichloromethane)

N Inert atmosphere, store in
Storage Conditions [1]
freezer, under -20°C

Experimental Protocols

While specific experimental determinations of the thermochemical properties of 5-
Chloropentanal are not found in the literature, this section details a common synthesis
protocol for the compound and outlines the general methodologies used for determining the
enthalpy of formation of organic compounds.
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Synthesis of 5-Chloropentanal

A prevalent method for the synthesis of 5-Chloropentanal is the reduction of a corresponding
ester, such as methyl-5-chlorovalerate, using a reducing agent like Diisobutylaluminium hydride
(DIBALH).[5][7]

Reactants and Equipment:

Methyl-5-chlorovalerate

 Diisobutylaluminium hydride (DIBALH) solution (e.g., 1 mol/L in toluene)
o Toluene

e 6N Hydrochloric acid

e Anhydrous sodium sulfate

o Standard laboratory glassware for reactions at low temperatures and under an inert
atmosphere

e Separatory funnel
e Rotary evaporator

Procedure:[5][7]

A solution of methyl-5-chlorovalerate in toluene is prepared in a reaction vessel and cooled
to -78 °C.

o The DIBALH solution is added dropwise to the cooled solution over a period of one hour.
e The reaction mixture is stirred for an additional three hours at -78 °C.

e The reaction is quenched by the slow, dropwise addition of 6N hydrochloric acid.

e The mixture is allowed to warm to room temperature.

e The organic and aqueous layers are separated.
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» The organic layer is washed twice with water.

e The washed organic layer is dried over anhydrous sodium sulfate.

e The solvent is partially evaporated to yield 5-Chloropentanal as a clear, colorless liquid.

The following diagram illustrates the workflow for this synthesis protocol.
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Synthesis Workflow of 5-Chloropentanal
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Computational Thermochemistry Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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